Cas no 1804705-50-7 (2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol
• CAS No: 1804705-50-7
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4882030
• Update Time: 2025-06-11

2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol

• Inchi： 1S/C7H5F3INO/c8-6(9)5-3(2-13)1-4(11)7(10)12-5/h1,6,13H,2H2
• InChI Key： LOCVIOYZFIRKKY-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(=C1)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol

Introduction to 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol (CAS No. 1804705-50-7)

2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1804705-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of fluorine and iodine substituents, as well as the hydroxymethyl group, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and drug discovery efforts.

The difluoromethyl group is a key structural moiety in this compound, known for its ability to enhance metabolic stability and binding affinity in drug candidates. The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry, as fluorine can influence both the physical properties and biological activity of a compound. In particular, the 2-(difluoromethyl) substituent has been extensively studied for its role in improving pharmacokinetic profiles, including bioavailability and resistance to enzymatic degradation. This feature makes 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol a promising candidate for further development into novel therapeutic agents.

The 6-fluoro and 5-iodopyridine portions of the molecule contribute to its overall electronic distribution and reactivity. The fluorine atom at the 6-position introduces additional polarity and can affect the compound's solubility and interactions with biological targets. The iodine atom at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are commonly employed in drug synthesis to introduce complex molecular architectures. The presence of the 3-methanol group provides a hydroxyl functionality that can participate in hydrogen bonding interactions, influencing both the compound's solubility and its binding affinity to biological receptors.

Recent advancements in pharmaceutical research have highlighted the importance of pyridine derivatives in developing small-molecule drugs. Pyridines are ubiquitous motifs in many approved medications due to their ability to modulate various biological pathways. For instance, compounds containing pyridine cores have been shown to exhibit activities against targets such as kinases, G protein-coupled receptors (GPCRs), and ion channels. The structural versatility of pyridines allows for extensive modifications, making them ideal candidates for structure-activity relationship (SAR) studies aimed at optimizing potency, selectivity, and pharmacokinetic properties.

In particular, the combination of fluorine and iodine substituents in 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol suggests potential applications in developing inhibitors or modulators of enzymes and receptors involved in cancer metabolism. Fluorinated pyridines have been reported to enhance binding interactions with protein targets by increasing lipophilicity and reducing metabolic liability. Additionally, the iodine atom provides a site for further derivatization, enabling the construction of more complex molecules with tailored biological activities. Such features make this compound a valuable building block for medicinal chemists seeking to develop novel therapeutics.

The synthesis of 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol involves multi-step organic transformations that highlight the intersection of synthetic organic chemistry with pharmaceutical manufacturing. Key synthetic strategies may include halogenation reactions to introduce the fluorine and iodine substituents, followed by protection-deprotection steps to install the hydroxymethyl group at the 3-position. The use of palladium-catalyzed cross-coupling reactions could be employed to construct the pyridine core from simpler precursors. These synthetic approaches are grounded in established methodologies but require careful optimization to ensure high yields and purity.

The chemical properties of this compound also make it suitable for exploration as an intermediate in larger synthetic schemes. For example, it could serve as a precursor for more complex heterocycles or be functionalized further through nucleophilic substitution or metal-catalyzed coupling reactions. The presence of multiple reactive sites—such as the hydroxymethyl group, the iodine atom, and potentially other positions on the pyridine ring—allows for diverse chemical manipulations that can lead to novel derivatives with enhanced pharmacological profiles.

From a computational chemistry perspective, understanding the molecular interactions of 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol with biological targets is crucial for rational drug design. Techniques such as molecular docking simulations can predict how this compound might bind to proteins or nucleic acids involved in disease pathways. The electronic effects introduced by fluorine atoms can significantly alter binding affinities through dipole interactions or by modulating hydrogen bonding capabilities. Similarly, steric hindrance caused by bulky substituents can influence how effectively a molecule fits into a binding pocket.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery pipelines. Fluorinated pyridines have been successfully incorporated into numerous clinical candidates across different therapeutic areas, including oncology, immunology, and neuroscience. Their ability to fine-tune physicochemical properties while maintaining or enhancing biological activity makes them indispensable tools for medicinal chemists aiming to develop next-generation therapeutics.

In conclusion,2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-methanol (CAS No. 1804705-50-7) represents a structurally intriguing compound with significant potential for further development in pharmaceutical research. Its unique combination of fluorinated and halogenated moieties provides opportunities for designing molecules with improved pharmacokinetic profiles and targeted biological activities. As research continues to uncover new applications for pyridine derivatives,this compound stands out as a promising candidate for future investigations aimed at addressing unmet medical needs.